Cas no 1216677-01-8 (N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride
• CAS No: 1216677-01-8
• MF: C₂₀H₂₀Cl₂FN₃O₂S
• MW: 456.36110496521
• CID: 5472144
• Update Time: 2025-10-28

N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-chloro-2-benzothiazolyl)-3-fluoro-N-[2-(4-morpholinyl)ethyl]-, hydrochloride (1:1)
• N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride

• Inchi： 1S/C20H19ClFN3O2S.ClH/c21-16-5-2-6-17-18(16)23-20(28-17)25(8-7-24-9-11-27-12-10-24)19(26)14-3-1-4-15(22)13-14;/h1-6,13H,7-12H2;1H
• InChI Key： SVANTTGFCVUQFM-UHFFFAOYSA-N
• SMILES： N(C1=NC2=C(C=CC=C2S1)Cl)(CCN1CCOCC1)C(C1C=CC=C(F)C=1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride

N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride: A Comprehensive Overview

N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride, identified by the CAS number 1216677-01-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a benzothiazole ring system, a morpholine moiety, and a benzamide group. The presence of these functional groups contributes to its unique chemical properties and reactivity.

The benzothiazole ring system in this compound is a key structural feature, known for its aromatic stability and ability to participate in various chemical reactions. The chloro and fluoro substituents further enhance the compound's electronic properties, making it suitable for applications in drug design and material science. Recent studies have highlighted the role of benzothiazole derivatives in the development of new pharmaceutical agents, particularly in the field of anti-inflammatory and anticancer therapies.

The morpholine group attached to the molecule introduces additional flexibility and hydrogen bonding capabilities. Morpholine derivatives are widely used in medicinal chemistry due to their ability to form stable complexes with biological targets. In the case of N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride, this group plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and amide coupling reactions. The synthesis process involves careful optimization of reaction conditions to ensure high yield and purity. Researchers have also explored the use of microwave-assisted synthesis techniques, which have proven to significantly accelerate the reaction process while maintaining product quality.

In terms of pharmacological activity, N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yl)ethyl]benzamide hydrochloride has shown promising results in preclinical studies. It exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional therapies.

Moreover, this compound has demonstrated selective cytotoxicity against various cancer cell lines, indicating its potential role in anticancer drug development. Studies have shown that it induces apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT/mTOR pathway. These results highlight the compound's dual therapeutic potential in both inflammation and oncology.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability. This form ensures consistent dosing and enhances the compound's bioavailability when administered orally or through other routes. Researchers are currently exploring its formulation into various drug delivery systems, including nanoparticles and liposomes, to further optimize its therapeutic efficacy.

In conclusion, N-(4-chloro-1,3-benzothiazol-2-yl)-3-fluoro-N-[2-(morpholin-4-yll ethyl]benzamide hydrochloride represents a cutting-edge molecule with diverse applications in the chemical and pharmaceutical industries. Its unique molecular structure, combined with recent advancements in synthetic methods and pharmacological studies, positions it as a promising candidate for future drug development. As research continues to uncover its full potential, this compound is expected to play a significant role in advancing therapeutic interventions for various diseases.